Cas no 94247-62-8 (Naphthalene,sec-eicosyl- (9CI))
94247-62-8 structure
Product Name:Naphthalene,sec-eicosyl- (9CI)
Naphthalene,sec-eicosyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,sec-eicosyl- (9CI)
- sec-icosylnaphthalene
- 135585-40-9
- EINECS 304-231-0
- 94247-62-8
- Naphthalene, (1-methylnonadecyl)-
- DTXSID10915914
- 1-(ICOSAN-2-YL)NAPHTHALENE
-
- Inchi： 1S/C30H48/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-27(2)29-26-21-24-28-23-19-20-25-30(28)29/h19-21,23-27H,3-18,22H2,1-2H3
- InChI Key： IIIXUNDSGHWXBK-UHFFFAOYSA-N
- SMILES： C(CCC(C)C1C=CC=C2C=CC=CC=12)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 408.376
- Monoisotopic Mass: 408.376
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 13.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: 近乎于白色至奶油色结晶粉末
- Density: 0.899
- Boiling Point: 510.8°Cat760mmHg
- Flash Point: 301.3°C
- Refractive Index: 1.515
Naphthalene,sec-eicosyl- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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